![molecular formula C19H28O11 B1657477 Benzyl gentiobioside CAS No. 56775-64-5](/img/structure/B1657477.png)
Benzyl gentiobioside
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Overview
Description
Benzyl gentiobioside belongs to the class of organic compounds known as o-glycosyl compounds. These are glycoside in which a sugar group is bonded through one carbon to another group via a O-glycosidic bond. This compound is soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, this compound is primarily located in the cytoplasm. Outside of the human body, this compound can be found in garden tomato. This makes this compound a potential biomarker for the consumption of this food product.
Scientific Research Applications
Glycosides in Cell Cultures
In the study by de Rosa, De Giulio, & Tommonaro (1996), glycosides like gentiobioside and benzyl alcohol glycosides were found in cell cultures of Lycopersicon esculentum. The structures of these compounds, including benzyl gentiobioside, were elucidated using chemical and spectroscopic evidence.
Anti-Tumor Properties
Fukuda et al. (2003) discovered that benzyl alcohol glycosides, including this compound, isolated from Prunus persica seeds have anti-tumor promoting activity. These compounds inhibited the Epstein-Barr virus early antigen activation induced by a tumor promoter and delayed two-stage carcinogenesis in mouse skin (Fukuda et al., 2003).
Genotoxicity Studies
A study by Demir, Kocaoğlu, & Kaya (2008) evaluated the genotoxic effects of benzyl derivatives, including this compound, in the Drosophila wing spot test. They found that benzyl derivatives can have significant genotoxic effects, emphasizing the need for careful evaluation of these compounds in food flavorings (Demir, Kocaoğlu, & Kaya, 2008).
Chemical Genetics and Apoptosis Inducers
Cai, Drewe, & Kasibhatla (2006) discussed the use of chemical genetics for discovering apoptosis inducers, including compounds related to benzyl derivatives. Their review highlighted the potential of using such compounds in anticancer drug research (Cai, Drewe, & Kasibhatla, 2006).
Antimicrobial Properties
Eilert, Wolters, & Nahrstedt (1981) identified benzyl isothiocyanate, a compound related to this compound, as an active antimicrobial agent in the seeds of Moringa oleifera and M. stenopetala. This compound showed effectiveness against several bacteria and fungi (Eilert, Wolters, & Nahrstedt, 1981).
Renewable Production of Benzyl Derivatives
Pugh, McKenna, Halloum, & Nielsen (2015) explored the biosynthesis of benzyl alcohol, closely related to this compound, directly from glucose using a non-natural pathway engineered in Escherichia coli. This study demonstrates the potential for sustainable production of benzyl derivatives (Pugh, McKenna, Halloum, & Nielsen, 2015).
Properties
CAS No. |
56775-64-5 |
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Molecular Formula |
C19H28O11 |
Molecular Weight |
432.4 g/mol |
IUPAC Name |
(2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-[[(2R,3S,4S,5R,6R)-3,4,5-trihydroxy-6-phenylmethoxyoxan-2-yl]methoxy]oxane-3,4,5-triol |
InChI |
InChI=1S/C19H28O11/c20-6-10-12(21)14(23)16(25)19(29-10)28-8-11-13(22)15(24)17(26)18(30-11)27-7-9-4-2-1-3-5-9/h1-5,10-26H,6-8H2/t10-,11-,12-,13-,14+,15+,16-,17-,18-,19-/m1/s1 |
InChI Key |
LLEMMFPELBNINR-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)COC2C(C(C(C(O2)COC3C(C(C(C(O3)CO)O)O)O)O)O)O |
Canonical SMILES |
C1=CC=C(C=C1)COC2C(C(C(C(O2)COC3C(C(C(C(O3)CO)O)O)O)O)O)O |
Synonyms |
benzyl gentiobioside |
Origin of Product |
United States |
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